Cas no 1392210-97-7 (Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate)

• Product Name: Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate
• CAS No: 1392210-97-7
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4827947
• PubChem ID: 119085593
• Update Time: 2026-02-27

Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate
• Imidazo[1,2-a]pyridine-5-carboxylic acid, 3-bromo-, methyl ester
• Methyl3-bromoimidazo[1,2-a]pyridine-5-carboxylate
• 1392210-97-7
• 3-Bromo-imidazo[1,2-a]pyridine-5-carboxylic acid methyl ester

• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)6-3-2-4-8-11-5-7(10)12(6)8/h2-5H,1H3
• InChI Key： AQPSZUNKSRAYPQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC=C(C(=O)OC)N21

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.6

Additional information on Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate

Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate (CAS No. 1392210-97-7): A Key Intermediate in Modern Pharmaceutical Research

Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate (CAS No. 1392210-97-7) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique imidazo[1,2-a]pyridine core structure, has garnered considerable attention due to its utility in the synthesis of various bioactive molecules. The presence of a bromine substituent at the 3-position and a carboxylate ester group at the 5-position enhances its reactivity, making it a valuable building block for medicinal chemists.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in drug discovery, known for its ability to interact with multiple biological targets. Recent studies have highlighted the importance of this motif in the development of small-molecule inhibitors targeting enzymes and receptors involved in cancer, inflammation, and infectious diseases. The bromine atom in Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents, enabling the generation of libraries of novel compounds with tailored biological activities.

In the context of oncology research, Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate has been employed in the synthesis of inhibitors targeting kinases and other enzymes overexpressed in tumor cells. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are critical players in signal transduction pathways involved in cell proliferation and survival. The carboxylate ester group at the 5-position can be further modified to introduce solubilizing groups or to enhance metabolic stability, making it an attractive scaffold for drug development.

The utility of Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate extends beyond oncology. In recent years, there has been growing interest in using this intermediate to develop treatments for infectious diseases. Researchers have leveraged its structural features to design inhibitors of bacterial and viral enzymes essential for pathogen survival. For example, derivatives of this compound have been explored as inhibitors of DNA polymerases and proteases in viruses, demonstrating their potential as antiviral agents. The bromine atom also facilitates the introduction of fluorine or other halogen atoms through metal-catalyzed halogen exchange reactions, further expanding the chemical space available for drug discovery.

The synthesis of Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. The key steps often include condensation reactions to form the imidazo[1,2-a]pyridine core followed by bromination and esterification. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For instance, catalytic bromination techniques have been developed that minimize side reactions and improve yields. Additionally, green chemistry principles have been applied to reduce waste and energy consumption during synthesis.

The pharmacological evaluation of Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate derivatives has revealed a wide spectrum of biological activities. Many compounds derived from this scaffold exhibit inhibitory effects on enzymes such as cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. CDK inhibitors have shown promise in treating various types of cancer by disrupting cell cycle progression. Furthermore, derivatives targeting Janus kinases (JAKs) have been explored for their potential in treating inflammatory diseases by modulating cytokine signaling pathways.

In conclusion, Methyl 3-bromoimidazo[1,2-a]pyridine-5-carboxylate (CAS No. 1392210-97-7) is a cornerstone intermediate in modern pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, the importance of this compound is expected to grow further.